Iodixanol impurity F [EP]

• CAS No.: 171897-73-7
• Product Name: Iodixanol impurity F [EP]
• Molecular Formula: C33H41I5N6O14
• Molecular Weight: 1380.2 g/mol
• IUPAC Name: 2-[[N-acetyl-3,5-bis(2,3-dihydroxypropylcarbamoyl)-2,4,6-triiodoanilino]methyl]-6-N,8-N-bis(2,3-dihydroxypropyl)-5,7-diiodo-3,4-dihydro-2H-1,4-benzoxazine-6,8-dicarboxamide
• Standard InChI: InChI=1S/C33H41I5N6O14/c1-12(49)44(28-25(37)19(31(55)41-3-14(51)9-46)22(34)20(26(28)38)32(56)42-4-15(52)10-47)7-17-6-39-27-24(36)18(30(54)40-2-13(50)8-45)23(35)21(29(27)58-17)33(57)43-5-16(53)11-48/h13-17,39,45-48,50-53H,2-11H2,1H3,(H,40,54)(H,41,55)(H,42,56)(H,43,57)
• Standard InChIKey: LYIJUUXTEQUZFV-UHFFFAOYSA-N
• SMILES: CC(=O)N(CC1CNC2=C(C(=C(C(=C2O1)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I)C3=C(C(=C(C(=C3I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I
• Canonical SMILES: CC(=O)N(CC1CNC2=C(C(=C(C(=C2O1)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I)C3=C(C(=C(C(=C3I)C(=O)NCC(CO)O)I)C(=O)NCC(CO)O)I
• Appearance: Solid
• Description: an impurity of Iodixanol which is a nonionic, dimeric x-ray contrast medium.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: 2-[[Acetyl[3,5-bis[[(2,3-dihydroxypropyl)amino]carbonyl]-2,4,6-triiodophenyl]amino]methyl]-N6,N8-bis(2,3-dihydroxypropyl)-3,4-dihydro-5,7-diiodo-2H-1,4-benzoxazine-6,8-dicarboxamide; 2-[[Acetyl[3,5-bis[[(2,3-dihydroxypropyl)amino]carbonyl]-2,4,6-triiodoph
• PubChem Compound: 15230868
• Last Modified: Nov 11 2021